Cas no 1807038-60-3 (2-Bromo-5-chloro-3-methyl-6-nitropyridine)

• Product Name: 2-Bromo-5-chloro-3-methyl-6-nitropyridine
• CAS No: 1807038-60-3
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4900199
• Update Time: 2025-06-16

2-Bromo-5-chloro-3-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-methyl-6-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c1-3-2-4(8)6(10(11)12)9-5(3)7/h2H,1H3
• InChI Key： UNSSXOROUNFXFW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C([N+](=O)[O-])=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-5-chloro-3-methyl-6-nitropyridine

Comprehensive Overview of 2-Bromo-5-chloro-3-methyl-6-nitropyridine (CAS No. 1807038-60-3): Properties, Applications, and Industry Insights

2-Bromo-5-chloro-3-methyl-6-nitropyridine (CAS 1807038-60-3) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with bromo, chloro, methyl, and nitro functional groups, enables versatile reactivity in cross-coupling reactions and catalyzed transformations. Recent studies highlight its role as a key intermediate in developing kinase inhibitors and crop protection agents, aligning with growing demand for precision synthesis in drug discovery.

The compound's crystalline solid form (typically pale yellow) exhibits stability under inert conditions, with a melting point range of 98-102°C. Analytical data from HPLC and GC-MS confirm ≥97% purity in commercial batches. Researchers emphasize its regioselective reactivity, where the bromo substituent at the 2-position facilitates Suzuki-Miyaura couplings, while the nitro group enables reduction to amino derivatives for scaffold diversification. These properties make it invaluable for constructing polyfunctionalized pyridines—a trending focus in fragment-based drug design.

In the context of green chemistry advancements, 2-Bromo-5-chloro-3-methyl-6-nitropyridine has been optimized for solvent-free synthesis routes, reducing environmental impact. Patent analyses reveal its incorporation in OLED materials and organic semiconductors, addressing the electronics industry's need for electron-deficient aromatic systems. Quality control protocols recommend storage at 2-8°C in amber vials to prevent photodegradation, with FTIR and NMR serving as primary characterization tools.

Market trends indicate rising procurement of this compound by CDMOs (Contract Development and Manufacturing Organizations) for parallel synthesis platforms. Its cost-efficiency compared to analogous halopyridines drives adoption in high-throughput screening libraries. Regulatory-compliant documentation, including COA (Certificate of Analysis) and REACH compliance data, ensures seamless integration into global supply chains. Future applications may exploit its hydrogen bonding capacity for designing molecular sensors—a hot topic in supramolecular chemistry research.

From a technical perspective, the compound's logP value (~2.1) suggests moderate lipophilicity, advantageous for bioavailability optimization in medicinal chemistry projects. Recent publications demonstrate its utility in constructing bidentate ligands for transition metal catalysis, particularly in C-H activation methodologies. Industrial scale-up processes employ continuous flow reactors to enhance yield (typically 78-85%) while minimizing halogenated byproducts—a critical consideration for process chemistry teams.

Emerging applications include its use as a building block for covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its multiple reactive sites enable precise structural tuning. Analytical challenges such as polymorph characterization are addressed through PXRD studies, ensuring batch-to-batch reproducibility. The compound's electron-withdrawing nature also makes it relevant for developing non-linear optical materials, intersecting with photonics industry needs.